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Compound of Interest

Compound Name: Tetrachloropropene

Cat. No.: B083866

For Immediate Reference: Tetrachloropropene is a hazardous chemical that is harmful if
swallowed, inhaled, or in contact with skin.[1][2] It causes severe skin burns and eye damage,
may provoke an allergic skin reaction, and is suspected of causing genetic defects and
harming fertility.[1] Adherence to stringent safety protocols is mandatory to mitigate these risks.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with tetrachloropropene. It outlines detailed
operational and disposal procedures to ensure the safe handling of this chemical in a
laboratory environment.

Hazard and Personal Protective Equipment (PPE)
Summary

Proper selection and use of Personal Protective Equipment (PPE) are the most critical lines of
defense against the hazards of tetrachloropropene. The following table summarizes the
potential routes of exposure and the required PPE.
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Hazard Type

Description

Required Personal
Protective Equipment
(PPE)

Inhalation

Harmful if inhaled; may cause

respiratory irritation.[2]

Engineering Controls: Use only
in a well-ventilated area,
preferably within a chemical
fume hood with good local
exhaust ventilation.[1]
Respiratory Protection: For
potential exposure above
limits, use a NIOSH-approved
respirator with organic vapor
cartridges. In situations with
potential for uncontrolled
release or unknown
concentrations, a positive-
pressure, supplied-air

respirator is required.[1]

Skin Contact

Harmful in contact with skin;
causes severe skin burns and
may lead to an allergic skin

reaction.[1]

Gloves: Wear appropriate
chemical-resistant gloves.
Consult the glove
manufacturer's selection guide
for materials suitable for
chlorinated hydrocarbons, as
no specific permeation data is
available.[1] Protective
Clothing: Wear chemical-
resistant clothing, including a
lab coat, apron, and full-length
pants. For tasks with a high
risk of splashing, solvent-
resistant boots, jackets, and

headgear are necessary.[1]

Eye Contact

Causes serious eye damage.

[1]

Eye Protection: Wear chemical
safety goggles.[1] Face
Protection: When there is a
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risk of splashing, a face shield
must be worn in addition to

safety goggles.[1]

Do not eat, drink, or smoke in
) ) laboratory areas.[1] Wash
Ingestion Harmful if swallowed.[1]
hands thoroughly after

handling.[1]

Quantitative Exposure Limits

While there are no official regulatory occupational exposure limits (OELS) established by bodies
like OSHA for tetrachloropropene, the following manufacturer-recommended exposure levels
(RELs) for 1,1,2,3-Tetrachloropropene provide a crucial benchmark for ensuring laboratory

safety.[1]

Exposure Limit Type Value

Recommended Exposure Limit (REL) - 8-hour

0.15 mg/m3 (0.02 ppm)[1
Time-Weighted Average (TWA) 9 ( ppm)[1]

Recommended Exposure Limit (REL) - Short-

1.5 mg/m3 (0.2 ppm)[1
Term Exposure Limit (STEL) g/m? (0.2 ppm)[1]

Operational Plan: Step-by-Step Handling Procedure

A systematic approach to handling tetrachloropropene is essential for minimizing risk. Follow
these steps meticulously.

1. Pre-Handling Preparations:

o Safety Review: Read and fully understand the Safety Data Sheet (SDS) for
tetrachloropropene before beginning any work.[1]

o Area Preparation: Ensure the work area, preferably a certified chemical fume hood, is clean

and uncluttered.
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» Emergency Equipment Check: Confirm that a safety shower, eyewash station, and
appropriate fire extinguisher are readily accessible and operational.[1]

e PPE Donning: Put on all required PPE as detailed in the table above. Check gloves for any
signs of degradation or punctures before use.

2. Handling the Chemical:

» Container Inspection: Visually inspect the tetrachloropropene container for any damage or
leaks before moving it.

e Grounding: When transferring the chemical, ground and bond the container and receiving
equipment to prevent static discharge.[3]

e Dispensing: Use only non-sparking tools for opening and dispensing.[3][4] Perform all
transfers and manipulations slowly and carefully to avoid splashing or aerosol generation.

e Minimizing Exposure: Keep the container tightly closed when not in use.[1] Avoid breathing
any vapors, mists, or sprays.[1]

3. Post-Handling Procedures:

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling is complete.[1]

o PPE Doffing: Remove PPE carefully to avoid contaminating bare skin. Remove gloves last,
turning them inside out as you remove them.

o Clothing: Contaminated work clothing should not be allowed out of the workplace and must
be decontaminated before reuse.[1] Discard any contaminated leather goods.[1]

Disposal Plan: Step-by-Step Waste Management

Tetrachloropropene and all materials contaminated with it are considered hazardous waste
and must be disposed of accordingly.

1. Waste Segregation and Collection:
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e Collect all tetrachloropropene waste, including unused product and contaminated materials
(e.g., absorbent pads, gloves, disposable lab coats), in a dedicated, properly labeled
hazardous waste container.

e The container must be made of a compatible material and have a tight-fitting lid.[1]
» Do not mix tetrachloropropene waste with other waste streams.
2. Waste Container Labeling:

o Clearly label the waste container with "Hazardous Waste," "Tetrachloropropene,” and the
associated hazard symbols (e.g., corrosive, toxic, environmental hazard).

3. Storage of Waste:

» Store the sealed waste container in a designated, well-ventilated, and secure waste
accumulation area.

o Ensure the storage area is away from incompatible materials.[4]
4. Final Disposal:

» Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) office or a licensed chemical waste disposal contractor.[4]

e The primary disposal methods are licensed chemical destruction or controlled incineration
with flue gas scrubbing.[4]

» Do not pour tetrachloropropene down the drain or dispose of it with regular trash.[1]

Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Tetrachloropropene.
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Emergency and First Aid Procedures

In the event of exposure or a spill, immediate action is critical.

 Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen. If
not breathing, give artificial respiration and seek immediate medical attention.[4]

o Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with
soap and plenty of water. Seek immediate medical attention as it causes severe skin burns.

[1]14]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[4]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical help.

[4]

e Spill Response: Evacuate the area and deny entry.[1] Remove all ignition sources.[4]
Ventilate the area. Wearing full PPE, contain the spill using an inert absorbent material (e.g.,
sand, vermiculite) and collect it into a suitable, closed container for disposal.[1][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Safeguarding Your Research: A Guide to Handling
Tetrachloropropene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b083866#personal-protective-equipment-for-handling-
tetrachloropropene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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